Cas no 2764017-03-8 (5-(2,2,2-Trifluoroacetamido)-2-(trifluoromethoxy)benzoic acid)

• Product Name: 5-(2,2,2-Trifluoroacetamido)-2-(trifluoromethoxy)benzoic acid
• CAS No: 2764017-03-8
• MF: C₁₀H₅F₆NO₄
• MW: 317.141423940659
• CID: 5563053
• PubChem ID: 165999542
• Update Time: 2025-05-24

5-(2,2,2-Trifluoroacetamido)-2-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,2,2-trifluoroacetamido)-2-(trifluoromethoxy)benzoic acid
• 2764017-03-8
• EN300-37343020
• 5-(2,2,2-Trifluoroacetamido)-2-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C10H5F6NO4/c11-9(12,13)8(20)17-4-1-2-6(21-10(14,15)16)5(3-4)7(18)19/h1-3H,(H,17,20)(H,18,19)
• InChI Key： DYVHTGPVYFOQFZ-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC(=C(C(=O)O)C=1)OC(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 317.01227661g/mol
• Monoisotopic Mass: 317.01227661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-(2,2,2-Trifluoroacetamido)-2-(trifluoromethoxy)benzoic acid

5-(2,2,2-Trifluoroacetamido)-2-(trifluoromethoxy)benzoic Acid

5-(2,2,2-Trifluoroacetamido)-2-(trifluoromethoxy)benzoic acid is a highly specialized organic compound with the CAS registry number 2764017-03-8. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a trifluoroacetylamino group at the 5-position and a trifluoromethoxy group at the 2-position. The presence of multiple fluorine atoms in its structure confers it with distinct chemical and physical properties, making it an interesting subject for research in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 5-(2,2,2-Trifluoroacetamido)-2-(trifluoromethoxy)benzoic acid involves a series of carefully optimized reactions. Recent studies have focused on improving the yield and purity of this compound through advanced catalytic methods and green chemistry approaches. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while minimizing the formation of by-products. This has led to a more efficient production method that aligns with current sustainability goals in the chemical industry.

One of the most notable applications of this compound is in the field of drug discovery. The trifluoroacetylamino group is known to enhance bioavailability and stability in biological systems, making it a valuable moiety in medicinal chemistry. Recent research has demonstrated that 5-(2,2,2-Trifluoroacetamido)-2-(trifluoromethoxy)benzoic acid exhibits promising anti-inflammatory and anti-cancer activities in preclinical models. These findings have sparked interest in further exploring its potential as a lead compound for therapeutic development.

In addition to its pharmacological applications, this compound has also found relevance in materials science. The trifluoromethoxy group imparts electron-withdrawing properties to the molecule, which can be exploited in designing advanced materials such as high-performance polymers and electronic devices. Recent studies have highlighted its potential as a building block for constructing fluorinated aromatic polymers with enhanced thermal stability and mechanical strength.

The structural uniqueness of 5-(2,2,2-Trifluoroacetamido)-2-(trifluoromethoxy)benzoic acid also makes it an ideal candidate for studying fluorine chemistry. Fluorine atoms are known to significantly influence the electronic properties of molecules, and this compound serves as an excellent model for understanding fluorine-mediated interactions in complex chemical systems. Researchers have utilized computational chemistry techniques to investigate the electronic distribution and reactivity of this compound, providing valuable insights into its behavior under various reaction conditions.

Furthermore, the environmental impact of this compound has been a topic of recent research interest. Studies have focused on assessing its biodegradability and toxicity profiles to ensure its safe handling and disposal. Preliminary results suggest that it exhibits low toxicity towards aquatic organisms, which is a positive indicator for its potential use in environmentally friendly applications.

In conclusion, 5-(2,2,2-Trifluoroacetamido)-2-(trifluoromethoxy)benzoic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing scientific research and technological innovation. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in shaping future advancements in chemistry and related fields.